Cas no 866014-43-9 (1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea)

1-(2-Chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea is a thiourea derivative characterized by its unique molecular structure, incorporating both chloropyridinyl and methylbenzoyl functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its structural features, including the chloropyridine moiety, may enhance binding affinity in target applications, while the thiourea backbone contributes to its stability and reactivity. The compound’s well-defined chemical properties make it suitable for research in coordination chemistry and as a precursor for heterocyclic frameworks. Its synthesis and purity are critical for reproducibility in experimental studies.
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea structure
866014-43-9 structure
Product Name:1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
CAS No:866014-43-9
MF:C14H12ClN3OS
MW:305.782580375671
CID:5969084
PubChem ID:768727
Update Time:2025-06-14

1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
    • N-[(2-chloropyridin-3-yl)carbamothioyl]-2-methylbenzamide
    • 866014-43-9
    • SR-01000121257
    • N-((2-chloropyridin-3-yl)carbamothioyl)-2-methylbenzamide
    • SR-01000121257-1
    • F1601-0466
    • AKOS001766765
    • Inchi: 1S/C14H12ClN3OS/c1-9-5-2-3-6-10(9)13(19)18-14(20)17-11-7-4-8-16-12(11)15/h2-8H,1H3,(H2,17,18,19,20)
    • InChI Key: GWBFCLCNPMJOFI-UHFFFAOYSA-N
    • SMILES: C(NC(=S)NC1=CC=CN=C1Cl)(=O)C1=CC=CC=C1C

Computed Properties

  • Exact Mass: 305.0389609g/mol
  • Monoisotopic Mass: 305.0389609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 86.1Ų

1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1601-0466-2μmol
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1601-0466-5μmol
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1601-0466-10μmol
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1601-0466-20μmol
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1601-0466-1mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1601-0466-2mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1601-0466-3mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1601-0466-4mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1601-0466-5mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1601-0466-10mg
1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea
866014-43-9 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea

Recent Advances in the Study of 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea (CAS: 866014-43-9)

1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea (CAS: 866014-43-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research. This brief aims to summarize the latest findings regarding the synthesis, biological activity, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

The synthesis of 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including the reaction of 2-chloropyridin-3-amine with 2-methylbenzoyl isothiocyanate under controlled conditions. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In terms of biological activity, 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea has demonstrated promising results in antimicrobial assays. Studies have reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis and disruption of membrane integrity. Additionally, preliminary findings suggest potential antifungal properties, although further investigation is required to fully elucidate its spectrum of activity.

Perhaps most notably, recent research has highlighted the anticancer potential of this thiourea derivative. In vitro studies using various cancer cell lines have shown dose-dependent inhibition of cell proliferation and induction of apoptosis. Mechanistic studies indicate that the compound may target key signaling pathways involved in cell cycle regulation and survival. Of particular interest is its ability to modulate the activity of specific protein kinases, suggesting potential as a targeted therapy for certain malignancies.

The pharmacokinetic properties of 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea have also been investigated in recent preclinical studies. While the compound demonstrates reasonable stability in physiological conditions, challenges remain regarding its bioavailability and metabolic profile. Several research groups are currently exploring structural modifications to improve these characteristics while maintaining or enhancing the compound's biological activity.

Looking forward, the unique structural features and demonstrated biological activities of 1-(2-chloropyridin-3-yl)-3-(2-methylbenzoyl)thiourea position it as a promising lead compound for further drug development. Current research efforts are focused on expanding its therapeutic applications, optimizing its pharmacological properties, and elucidating its precise molecular targets. The compound's versatility and demonstrated efficacy across multiple biological systems suggest it may serve as a valuable tool for both therapeutic development and basic research in chemical biology.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen